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Compound of Interest

Compound Name: Entasobulin

Cat. No.: B1671357 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on handling hygroscopic dimethyl sulfoxide

(DMSO) for dissolving Entasobulin. Adherence to these protocols is critical for ensuring

experimental reproducibility and the success of your research.

Frequently Asked Questions (FAQs)
Q1: What is Entasobulin and why is its solubility in DMSO a concern?

A1: Entasobulin is an indolizine-glyoxylamide based small molecule that acts as a β-tubulin

polymerization inhibitor, showing potential as an anticancer agent.[1][2] Like many hydrophobic

compounds, it is readily soluble in DMSO. The primary concern is the hygroscopic nature of

DMSO, meaning it readily absorbs moisture from the atmosphere.[3][4][5][6] This water

absorption can significantly decrease the solubility of Entasobulin, leading to precipitation and

inaccurate concentrations in your experiments.[7][8]

Q2: How does water content in DMSO affect Entasobulin's solubility?

A2: Even small amounts of absorbed water can drastically reduce the solubility of hydrophobic

compounds in DMSO.[8] Water alters the solvent properties of DMSO, making it more

structured and viscous, which hinders the dissolution of lipophilic molecules like Entasobulin.

[7] This can lead to the compound precipitating out of solution, especially during freeze-thaw

cycles.[7][8] For Entasobulin, it is explicitly stated that hygroscopic DMSO has a significant

impact on its solubility, and the use of newly opened DMSO is recommended.[1]
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Q3: What is the maximum solubility of Entasobulin in ideal DMSO?

A3: The reported solubility of Entasobulin in anhydrous DMSO is 155 mg/mL (352.36 mM).[1]

[2] However, achieving and maintaining this concentration is highly dependent on using

anhydrous DMSO and proper handling techniques.

Q4: How should I store my DMSO to prevent water absorption?

A4: To maintain the anhydrous state of DMSO, it should be stored in a tightly sealed, airtight

container, preferably made of glass.[3][6] The storage area should be cool, dry, well-ventilated,

and protected from light.[3][6][9] For long-term storage, consider storing under an inert gas like

argon or nitrogen.[4][5]

Q5: Can I use DMSO that has frozen?

A5: Yes, DMSO freezes at around 18.5°C (65°F).[9] If your DMSO has solidified, it can be

gently warmed to room temperature to return it to a liquid state without affecting its quality,

provided the container remains tightly sealed to prevent moisture ingress during thawing.[5][9]
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Problem Potential Cause Recommended Solution

Entasobulin powder does not

fully dissolve in DMSO.

1. The DMSO has absorbed

water, reducing its solvating

power. 2. The concentration of

Entasobulin is too high for the

current water content of the

DMSO.

1. Use a fresh, unopened vial

of anhydrous DMSO. 2. If a

fresh vial is unavailable,

consider using molecular

sieves to dry the DMSO before

use. 3. Gentle warming and

vortexing or sonication can aid

dissolution, but preventing

water absorption is key.

Precipitation is observed in the

Entasobulin stock solution

upon storage (especially after

freeze-thaw cycles).

1. Water has been introduced

into the DMSO stock solution.

2. Repeated freeze-thaw

cycles can promote

precipitation, a process

synergistically enhanced by

water uptake.[8]

1. Prepare smaller aliquots of

the stock solution to minimize

the number of freeze-thaw

cycles for the bulk of the

compound. 2. Ensure vials are

tightly sealed with high-quality

caps. Consider using parafilm

to further seal the vials. 3.

Before use, allow aliquots to

come to room temperature

completely before opening to

prevent condensation from

forming inside the vial.

Inconsistent experimental

results using different batches

of Entasobulin stock solution.

1. Variable water content in the

DMSO used for different stock

preparations. 2. Degradation of

Entasobulin in the stock

solution.

1. Standardize the DMSO

handling protocol across all

experiments. Always use new,

anhydrous DMSO for

preparing stock solutions. 2.

Store stock solutions at -80°C

for long-term stability (up to 2

years) and at -20°C for shorter

periods (up to 1 year).[1]

Precipitation occurs when

diluting the DMSO stock

1. The final concentration of

Entasobulin exceeds its

aqueous solubility. 2. The final

1. Perform serial dilutions.

Avoid adding a highly

concentrated DMSO stock
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solution into aqueous media

(e.g., cell culture medium).

concentration of DMSO in the

aqueous solution is too low to

maintain solubility.

directly into a large volume of

aqueous buffer. 2. Ensure the

final DMSO concentration in

your assay is sufficient to keep

Entasobulin in solution, but low

enough to not cause cellular

toxicity (typically <0.5%).[8]

Quantitative Data Summary
Compound Solvent Maximum Solubility Molar Mass

Entasobulin Anhydrous DMSO 155 mg/mL[1][2] 439.89 g/mol [1]

(352.36 mM)[1][2]

Experimental Protocols
Protocol for Preparing a 100 mM Entasobulin Stock
Solution in Anhydrous DMSO
Materials:

Entasobulin powder

Anhydrous Dimethyl Sulfoxide (DMSO), new and unopened vial

Sterile, amber glass vial with a PTFE-lined screw cap

Calibrated analytical balance

Sterile micropipette and tips

Vortex mixer

Optional: Inert gas (Argon or Nitrogen) source, Glove box

Procedure:
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Preparation: If possible, perform all steps in a low-humidity environment or a glove box to

minimize water absorption.

Weighing Entasobulin:

Tare the sterile amber glass vial on the analytical balance.

Carefully weigh 44.0 mg of Entasobulin powder directly into the vial.

Record the exact weight.

Adding Anhydrous DMSO:

Using a sterile micropipette, add 1.0 mL of anhydrous DMSO to the vial containing the

Entasobulin powder.

Note: For highest accuracy, calculate the required volume of DMSO based on the exact

weight of Entasobulin (Volume (mL) = [Mass (mg) / 439.89 ( g/mol )] / 100 (mmol/L)).

Dissolution:

Tightly cap the vial immediately after adding the DMSO.

Vortex the solution until the Entasobulin is completely dissolved. Gentle warming (to no

more than 37°C) or brief sonication can be used to aid dissolution if necessary.

Storage:

If available, flush the headspace of the vial with an inert gas before tightly sealing.

Parafilm the cap to further prevent moisture ingress.

Label the vial clearly with the compound name, concentration, date, and solvent.

Store the stock solution at -20°C or -80°C.

For routine use, it is highly recommended to create smaller working aliquots to avoid

repeated freeze-thaw cycles of the main stock.
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Visualizations
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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